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Compound of Interest

Compound Name: Perfluorooctanoyl fluoride

CAS No.: 335-66-0

Cat. No.: B1294945

Get Quote

Executive Summary
Perfluorooctanoyl fluoride (PFOF, CAS 335-66-0) serves as the critical electrophilic acylating

agent in the synthesis of perfluorinated surfactants, fluoropolymers, and surface-active agents.

Unlike its hydrolyzed derivative, perfluorooctanoic acid (PFOA), PFOF retains high reactivity

toward nucleophiles, making it the primary intermediate for introducing perfluorooctyl (

) motifs into organic frameworks.

This technical guide delineates the two dominant synthesis paradigms: Electrochemical

Fluorination (ECF) and Telomerization. While ECF (the Simons Process) historically dominated

production, it yields a mixture of isomers (linear and branched). Telomerization, utilizing iodine

transfer polymerization, offers a route to high-purity linear isomers, critical for applications

requiring precise self-assembly properties.

Chemical Profile & Safety Architecture
Warning: This synthesis involves extremely hazardous reagents, including Anhydrous

Hydrogen Fluoride (AHF) and Oleum. All protocols must be executed in a dedicated fluorination
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facility with Class I, Division 1 ventilation and HF-specific scrubbers.

Property Specification

IUPAC Name Pentadecafluorooctanoyl fluoride

CAS Number 335-66-0

Formula
(or

)

Molecular Weight 416.06 g/mol

Boiling Point 103–106 °C

Density ~1.7 g/mL at 25 °C

Reactivity Rapidly hydrolyzes in moist air to PFOA and HF.

Route 1: Electrochemical Fluorination (The Simons
Process)[1][2][3]
The Simons process remains the industrial workhorse for perfluorination. It relies on the

electrolysis of organic substrates dissolved in anhydrous hydrogen fluoride (AHF). The process

is heterogeneous, occurring at the surface of a nickel anode coated with high-valent nickel

fluorides (

/

).[1]

Mechanistic Pathway
The organic substrate (Octanoyl Chloride) undergoes radical substitution where hydrogen

atoms are replaced by fluorine. The carbonyl fluoride moiety is formed in situ via exchange with

HF.

Reaction Stoichiometry:
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Experimental Protocol
Equipment:

Cell: Carbon steel or Monel cathode; Nickel anode (99.9% purity).

Electrolyte: Anhydrous HF (conductivity improved with small amounts of KF or LiF if

necessary, though the substrate often provides sufficient conductivity).

Step-by-Step Methodology:

Charge: Fill the electrolysis cell with anhydrous HF. Cool to 0–5 °C.

Substrate Feed: Slowly introduce Octanoyl Chloride (or Octanoic Acid) to a concentration of

5–10 wt%.

Electrolysis:

Voltage: Maintain 5.0–7.0 V (Direct Current). Note: Voltage > 8V risks

evolution.

Current Density: 10–20 mA/cm².

Temperature: Maintain 0–20 °C to minimize cleavage of the carbon chain.

Separation: PFOF is insoluble in HF and denser. It settles to the bottom of the cell

(fluorocarbon phase) and is drawn off continuously.

Purification: The crude product contains ~70% linear isomers and ~30% branched isomers,

along with cyclic ethers. Fractional distillation is required to isolate the C8 fraction.

Process Visualization
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Caption: Workflow for the Simons Electrochemical Fluorination process converting octanoyl

chloride to PFOF.

Route 2: Telomerization (Iodine Transfer
Polymerization)
For applications requiring high isomeric purity (>99% linear), telomerization is the requisite

pathway. This route builds the carbon chain from smaller fluorinated units, preventing the

rearrangement and branching seen in ECF.

Mechanistic Pathway
The synthesis proceeds in two distinct phases:

Telomerization: Reaction of Pentafluoroethyl iodide (

) with Tetrafluoroethylene (TFE) to form Perfluorooctyl iodide (

).

Oxidation: Conversion of the iodide to the acid fluoride using Oleum (

).

Reaction Stoichiometry (Oxidation Step):

Experimental Protocol
Phase A: Synthesis of Perfluorooctyl Iodide (
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)

Reactor: Autoclave (Hastelloy or Monel).

Reagents: Charge Pentafluoroethyl iodide (Telogen) and TFE (Taxogen).[2]

Conditions: Heat to 160–180 °C or use a radical initiator (e.g., benzoyl peroxide) at lower

temperatures.

Isolation: Fractional distillation to separate the C8 fraction (

) from C6, C10, and C12 homologs.

Phase B: Oxidation to PFOF

Setup: Glass-lined reactor with off-gas scrubbing (for

).

Reagents: Pure

and Oleum (20–65% free

).

Reaction:

Heat the mixture to 120–150 °C.

Iodine (

) is liberated and can be sublimed or washed out.

The terminal

group is oxidized to

.

Purification: Distill the crude acid fluoride directly from the reaction mixture.
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Yield: Typically 85–95%.

Purity: >99% Linear Isomer.

Process Visualization
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Caption: Telomerization pathway yielding high-linearity PFOF via iodide oxidation.

Comparative Analysis
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Feature
Electrochemical
Fluorination (ECF)

Telomerization

Feedstock Octanoyl Chloride + HF TFE +

Isomer Profile ~70% Linear, 30% Branched >99% Linear

Impurity Profile Cyclic ethers, hydrides Homologs (C6, C10, C12)

Scalability High (Continuous Process) High (Batch/Semi-batch)

Cost Lower (Cheaper raw materials) Higher (TFE/Iodide handling)

Key Application
General surfactants, textile

treatment

Liquid crystals, high-

performance electronics

Analytical Validation (Self-Validating System)
To ensure the protocol was successful, the synthesized PFOF must meet the following

analytical criteria:

FT-IR Spectroscopy:

Diagnostic Band: Strong Carbonyl stretch at 1880–1890 cm⁻¹ (characteristic of Acid

Fluorides, shifted significantly from Acid Chlorides).

Absence: No broad -OH stretch (indicates hydrolysis to PFOA).

19F-NMR (Critical for Isomer Ratio):

Linear Signal:

appears at approx. +25 ppm (relative to

, depending on solvent).

Branched Signals: Distinct shifts upfield/downfield from the main chain signals allow

integration to calculate the linear/branched ratio.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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